Ethyl 4-amino-2-hydroxybenzoate
Overview
Description
Ethyl 4-amino-2-hydroxybenzoate, also known as EAHB, is a synthetic organic compound used in a variety of research and industrial applications. It is an intermediate in the synthesis of many compounds, and has a wide range of uses in the pharmaceutical, food and cosmetics industries. In addition, it is a key component of many laboratory experiments, where it is used to study the structure and function of proteins, enzymes and other molecules. As such, EAHB is an important tool for scientists in the field of biochemistry and physiology.
Scientific Research Applications
Environmental Implications
Ethyl-4-aminobenzoate (Et-PABA), a substitute for 4-aminobenzoate (PABA) in sunscreens and anesthetic ointments, has been studied for its environmental behavior. Despite its hydrophilicity and widespread use, it has not been detected in environmental waters. A study in Hong Kong evaluated Et-PABA's occurrence in seawater and drinking water, along with its transformation products (TPs) and environmental fate. The study found that Et-PABA was not detected in any water sample, suggesting its transformation could explain its absence in the natural environment. This transformation seems to result in decreased toxicity compared to the parent compound (Li et al., 2017).
Chemical Synthesis and Modification
Ethyl 4-amino-2-hydroxybenzoate is used as a starting material in various chemical syntheses. For example, it was used in the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride (Wang Yu, 2008). Additionally, it has been employed in the oxidative coupling of 2-amino- and 2-hydroxybenzoic acids with internal alkynes to produce 8-substituted isocoumarin derivatives, exhibiting solid-state fluorescence under certain conditions (Shimizu et al., 2009).
Analytical Chemistry
In analytical chemistry, ethyl 4-amino-2-hydroxybenzoate has been part of methods developed for quantitative determination in various products. One such method focuses on determining antiseptics and sunscreen agents in cosmetic products, which include ethyl p-hydroxybenzoate, a related compound (Li, Kang, & Wu, 2000).
Thermal and Spectral Studies
Ethyl 4-hydroxybenzoate, closely related to ethyl 4-amino-2-hydroxybenzoate, has been studied for its thermal and spectral properties. It was used to grow single crystals, and studies involved analyzing these crystals using various techniques like X-ray diffraction, FTIR spectroscopy, and thermogravimetric analysis. Such studies are essential for understanding the material's properties and potential applications (Solanki, Rajesh, & Suthan, 2017).
Fluorescence and Optical Properties
In the field of fluorescence and optical studies, derivatives of ethyl 4-amino-2-hydroxybenzoate have been used as reagents. For instance, 2-Amino-4,5-ethylenedioxyphenol, derived from 4-hydroxybenzaldehyde (a related compound), was used as a fluorescence derivatization reagent for aromatic aldehydes in liquid chromatography (Nohta et al., 1994).
properties
IUPAC Name |
ethyl 4-amino-2-hydroxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5,11H,2,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BEZQTEBPMMEPNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60209390 |
Source
|
| Record name | Benzoic acid, 4-amino-2-hydroxy-, ethyl ester (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60209390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6059-17-2 |
Source
|
| Record name | Benzoic acid, 4-amino-2-hydroxy-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6059-17-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl p-aminosalicylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006059172 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 4-amino-2-hydroxy-, ethyl ester (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60209390 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ETHYL P-AMINOSALICYLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CUR96KD6FU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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